Cas no 2034307-62-3 (2-chloro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide)

• Product Name: 2-chloro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide
• CAS No: 2034307-62-3
• MF: C₁₃H₁₇ClN₄O₂S
• MW: 328.817680120468
• CID: 5333478
• Update Time: 2025-05-19

2-chloro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)benzenesulfonamide
• 2-chloro-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]benzenesulfonamide
• 2-chloro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide

• Inchi： 1S/C13H17ClN4O2S/c1-10(2)12(9-18-8-7-15-17-18)16-21(19,20)13-6-4-3-5-11(13)14/h3-8,10,12,16H,9H2,1-2H3
• InChI Key： ANWIAZZRHLWXSO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NC(CN1C=CN=N1)C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 426
• XLogP3: 2.3
• Topological Polar Surface Area: 85.3

Additional information on 2-chloro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide

Introduction to 2-Chloro-N-[3-Methyl-1-(1H-1,2,3-Triazol-1-yl)butan-2-yl]benzene-1-sulfonamide (CAS No. 2034307-62-3)

2-Chloro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide (CAS No. 2034307-62-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The structure of 2-chloro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide is characterized by a benzene ring substituted with a chloro group and a sulfonamide moiety. The presence of the 1,2,3-triazole ring and the methyl-substituted butyl chain adds complexity and functional diversity to the molecule. These structural elements contribute to its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the importance of sulfonamides in various therapeutic areas. For instance, sulfonamides have been extensively investigated for their antimicrobial properties, particularly against Gram-positive and Gram-negative bacteria. The introduction of the 1,2,3-triazole ring in 2-chloro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide enhances its stability and bioavailability, making it a promising candidate for further exploration.

In addition to its antimicrobial properties, 2-chloro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide has shown potential in anti-inflammatory and anticancer research. In vitro studies have demonstrated that this compound can inhibit the activity of key enzymes involved in inflammatory responses and cancer cell proliferation. Specifically, it has been reported to exhibit potent inhibition of cyclooxygenase (COX) enzymes and matrix metalloproteinases (MMPs), which are crucial targets in the treatment of inflammatory diseases and cancer.

The synthesis of 2-chloro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide involves several well-established chemical reactions. The key steps include the formation of the 1,2,3-triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and the subsequent attachment of the sulfonamide moiety to the benzene ring. These synthetic methods are highly efficient and scalable, making it feasible to produce this compound on a larger scale for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-N-[3-methyl-1-(1H-1,2,3-triazol-1-y l)butan - 2 - yl]benzene - 1 - sulfonamide. Preliminary results have shown promising outcomes in terms of its pharmacokinetic properties and therapeutic potential. The compound has demonstrated good oral bioavailability and a favorable safety profile in animal models. These findings provide a strong foundation for advancing this compound into human clinical trials.

The future prospects for 2-chloro-N-[3-methyl - 1 - ( 1 H - 1 , 2 , 3 - triazol - 1 - yl ) butan - 2 - yl ] benzene - 1 - sulfonamide are highly promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its pharmacological properties and reduce potential side effects.

In conclusion, 2-chloro-N-[3-methyl - 1 - ( 1 H - 1 , 2 , 3 - triazol - 1 - yl ) butan - 2 - yl ] benzene - 1 - sulfonamide (CAS No. 2034307 -647 ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in various fields of medicinal chemistry. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for addressing unmet medical needs.